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Solubility Profile of Aluminum Formate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum formate

in aqueous and organic media. The information is curated for professionals in research and

development who require precise solubility data and experimental methodologies.

Aqueous Solubility of Aluminum Formate
Aluminum formate exists in various forms, including neutral and basic salts, as well as different

hydrates. These forms exhibit distinct solubility characteristics in water. The solubility is also

significantly influenced by temperature.

Quantitative Solubility Data
The following tables summarize the available quantitative data for the solubility of different

aluminum formate species in water at various temperatures. The data is sourced from the

IUPAC-NIST Solubilities Database and other chemical reference sources.[1][2][3][4][5]

Table 1: Solubility of Aluminum Triformate Trihydrate (Al(HCOO)₃·3H₂O) in Water[1]
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Temperature (°C) Mass Fraction (%) Molality (mol/kg)

25 6.19 0.407

50 7.03 0.467

Table 2: Solubility of Basic Aluminum Formate Hemihydrate (AlOH(HCOO)₂·0.5H₂O) in

Water[1]

Temperature (°C) Mass Fraction (%) Molality (mol/kg)

25 3.24 0.207

50 3.30 0.211

100 1.44 0.09

Table 3: General Aqueous Solubility of Aluminum Formate

Temperature (°C) Solubility (g/L) Reference

20 86.1 [2][3][4][5]

It is also reported that solid aluminum triformate is sparingly soluble in cold water, but can form

an approximately 25% by weight aqueous solution in boiling water.[6] Other sources describe it

as being easily soluble ("leicht löslich") in water. The anhydrous basic form, Al(OH)(HCOO)₂, is

described as sparingly soluble.[7]

Solubility in Organic Solvents
Despite a comprehensive search of scientific literature and chemical databases, no quantitative

data for the solubility of aluminum formate in common organic solvents such as alcohols

(methanol, ethanol), ketones (acetone), or aprotic polar solvents (dimethylformamide, dimethyl

sulfoxide) could be located. This suggests that aluminum formate is likely sparingly soluble in

most organic solvents, a common characteristic for simple metal salts.

Experimental Protocols
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The determination of aluminum formate's aqueous solubility involves the preparation of a

saturated solution, followed by the quantitative analysis of the dissolved solute.

Synthesis of Aluminum Formate
A common method for the preparation of aluminum formate is through the reaction of aluminum

hydroxide with formic acid.[1]

Synthesis of Aluminum Formate
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Process
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Aluminum Hydroxide (Al(OH)₃)

Dissolving Al(OH)₃ in 30-35% formic acid at 60°C
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Caption: Synthesis workflow for aluminum formate.

Solubility Determination Protocol
The following protocol outlines a general procedure for determining the aqueous solubility of

aluminum formate.
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Solubility Determination Workflow

Saturated Solution Preparation

Phase Separation

Quantitative Analysis of Supernatant

Al³⁺ Analysis Methods HCOO⁻ Analysis Methods

Add excess aluminum formate to deionized water in a sealed container.

Agitate at a constant temperature until equilibrium is reached (e.g., 24-48 hours).

Allow the solution to settle.

Filter the supernatant through a fine-pore filter to remove undissolved solid.

Determine Aluminum (Al³⁺) Concentration Determine Formate (HCOO⁻) Concentration

Complexometric titration with EDTA

e.g.

Permanganometric titration

e.g.

Titration with dilute NaOH

e.g.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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